Cas no 2171701-79-2 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid
• CAS No: 2171701-79-2
• MF: C₂₃H₂₀N₂O₅S
• MW: 436.480304718018
• CID: 5864174
• PubChem ID: 165550105
• Update Time: 2025-06-07

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]acetic acid
• 2171701-79-2
• EN300-1486603

• Inchi： 1S/C23H20N2O5S/c26-20(27)12-24-22(28)21(19-10-5-11-31-19)25-23(29)30-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18,21H,12-13H2,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： UQTBOGPHLYSMOB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(NCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.10929292g/mol
• Monoisotopic Mass: 436.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 133Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic Acid (CAS No. 2171701-79-2)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid, identified by its CAS number 2171701-79-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid features a central acetic acid backbone modified with both a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiophene ring at the α-position. The Fmoc group is a widely used protecting group in peptide synthesis, known for its stability under basic conditions and ease of removal under mild acidic conditions. The presence of the thiophene ring introduces additional electronic and steric effects, which can influence the compound's reactivity and interaction with biological targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate both fluorinated and heterocyclic moieties due to their potential to enhance pharmacological properties such as solubility, bioavailability, and metabolic stability. The combination of a fluorene-based moiety with a thiophene ring in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid suggests that it may exhibit unique interactions with biological systems, making it a valuable candidate for further investigation in drug discovery.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the Fmoc group necessitates an amine-functionalized precursor, while the incorporation of the thiophene ring typically involves cross-coupling reactions such as Suzuki or Stille couplings. These synthetic strategies are well-established in the literature but require careful optimization to achieve the desired product.

One of the key challenges in working with compounds like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid is managing their reactivity and preventing unwanted side reactions. The presence of multiple functional groups can make the molecule prone to decomposition or polymerization if not handled properly. Therefore, researchers often employ protective group strategies and conduct reactions under inert atmospheres to maintain stability.

The potential applications of this compound are broad and span across various areas of medicinal chemistry. Its structural features make it a promising candidate for developing novel therapeutic agents targeting diseases such as cancer, inflammation, and neurodegenerative disorders. Additionally, its utility in peptidomimetics and protease inhibition cannot be overlooked, given the importance of mimicking natural amino acid sequences in drug design.

In recent studies, derivatives of fluorene-based compounds have shown remarkable efficacy in inhibiting specific enzymes involved in disease pathways. For instance, certain fluorene derivatives have been reported to exhibit potent activity against kinases, which are critical targets in cancer therapy. Similarly, thiophene-containing molecules have demonstrated anti-inflammatory properties by modulating cytokine production and immune responses. The combination of these structural motifs in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-y l)acetamidoacetic acid suggests that it may offer synergistic effects when used in therapeutic contexts.

The pharmacokinetic profile of this compound is also an important consideration in its development as a drug candidate. Factors such as solubility, permeability, and metabolic stability can significantly influence its bioavailability and therapeutic efficacy. Computational modeling techniques have been increasingly used to predict these properties before experimental validation is conducted. By leveraging molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how this compound might behave within biological systems.

In conclusion, 2-2-({(9H-fluoren -9 -yl)methoxycarbonyl}amino)-2-(thiophen - 2 -yl)acetamidoacetic acid (CAS No. 2171701 -79 - 2) represents a fascinating example of how structural complexity can be harnessed to develop novel pharmaceutical agents. Its unique combination of functional groups positions it as a promising candidate for further exploration in drug discovery efforts aimed at addressing various human diseases. As research continues to uncover new applications for this class of compounds, it is likely that more derivatives will be synthesized and tested for their therapeutic potential.